Cas no 182923-64-4 (1H-Pyrazole-4-carbonitrile,5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)-)
182923-64-4 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)-
CAS No:182923-64-4
MF:C11H6ClF3N4
MW:286.640350818634
CID:1381634
Update Time:2024-08-16
1H-Pyrazole-4-carbonitrile,5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile,5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)-
- 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)-
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- Inchi: 1S/C11H6ClF3N4/c12-6-2-1-3-7(4-6)19-10(17)8(5-16)9(18-19)11(13,14)15/h1-4H,17H2
- InChI Key: OEPNADOYWUUMLK-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(Cl)=C2)C(N)=C(C#N)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 286.02348
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Boiling Point: 441.8±45.0 °C(Predicted)
- PSA: 67.63
- pka: -2.28±0.14(Predicted)
1H-Pyrazole-4-carbonitrile,5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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